Cas no 1603859-14-8 (4-(4-bromo-2-nitrophenyl)but-3-en-2-one)

• Product Name: 4-(4-bromo-2-nitrophenyl)but-3-en-2-one
• CAS No: 1603859-14-8
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 6442323
• PubChem ID: 114385821
• Update Time: 2025-11-05

4-(4-bromo-2-nitrophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-nitrophenyl)but-3-en-2-one
• 1603859-14-8
• EN300-1893477

• Inchi： 1S/C10H8BrNO3/c1-7(13)2-3-8-4-5-9(11)6-10(8)12(14)15/h2-6H,1H3/b3-2+
• InChI Key： MSRYTJYUUFYDCW-NSCUHMNNSA-N
• SMILES： BrC1C=CC(/C=C/C(C)=O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 4-(4-bromo-2-nitrophenyl)but-3-en-2-one

Comprehensive Overview of 4-(4-bromo-2-nitrophenyl)but-3-en-2-one (CAS No. 1603859-14-8): Properties, Applications, and Research Insights

4-(4-bromo-2-nitrophenyl)but-3-en-2-one (CAS No. 1603859-14-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique bromonitrophenyl and α,β-unsaturated ketone functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it a valuable building block for designing pharmaceutical candidates, agrochemicals, and functional materials.

The growing interest in 4-(4-bromo-2-nitrophenyl)but-3-en-2-one is reflected in its frequent appearance in academic literature and patent applications. Researchers are particularly intrigued by its potential role in catalyzed cross-coupling reactions, a hot topic in green chemistry. With the rise of sustainable synthesis methods, this compound's reactivity under palladium-catalyzed conditions has been explored for constructing biaryl motifs, a key structural element in many FDA-approved drugs.

From a molecular perspective, the electron-withdrawing nitro group and bromine substituent on the aromatic ring of 4-(4-bromo-2-nitrophenyl)but-3-en-2-one create an electrophilic center that facilitates nucleophilic aromatic substitution (SNAr) reactions. This property aligns with current trends in click chemistry and fragment-based drug discovery, where rapid molecular diversification is crucial. The compound's Michael acceptor capability through its α,β-unsaturated carbonyl moiety further expands its utility in bioconjugation and proteomics research.

In material science applications, 4-(4-bromo-2-nitrophenyl)but-3-en-2-one has shown promise as a precursor for organic electronic materials. Its ability to participate in polymerization reactions while maintaining π-conjugation makes it relevant for developing OLED materials and conductive polymers—areas experiencing exponential growth due to demands in flexible electronics and wearable technologies. The bromine atom serves as an excellent handle for metal-catalyzed polycondensation, a technique widely adopted in creating advanced polymeric materials.

The synthetic accessibility of 4-(4-bromo-2-nitrophenyl)but-3-en-2-one from commercially available starting materials has made it a favorite among medicinal chemists exploring structure-activity relationships (SAR). Recent publications highlight its use in constructing kinase inhibitor cores, particularly in the development of anticancer agents targeting aberrant signaling pathways. The compound's modular nature allows for efficient lead optimization, addressing contemporary challenges in drug discovery pipelines.

Analytical characterization of 4-(4-bromo-2-nitrophenyl)but-3-en-2-one typically involves advanced techniques such as NMR spectroscopy (1H, 13C), mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducible research outcomes. The bromine atom's distinct isotopic pattern in mass spectra serves as a convenient diagnostic feature, while the nitro group's strong IR absorption around 1520 cm-1 provides additional validation.

From a safety and handling perspective, proper laboratory protocols should be followed when working with 4-(4-bromo-2-nitrophenyl)but-3-en-2-one, including the use of appropriate personal protective equipment (PPE) and engineering controls. While not classified as extremely hazardous, standard precautions for handling organic intermediates should be observed, particularly regarding potential skin sensitization from the α,β-unsaturated carbonyl group.

The commercial availability of 4-(4-bromo-2-nitrophenyl)but-3-en-2-one from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Current pricing trends suggest stable market availability, though researchers are advised to verify certificates of analysis for batch-specific data. Some suppliers now offer custom derivatization services based on this scaffold, catering to the needs of high-throughput screening programs.

Future research directions for 4-(4-bromo-2-nitrophenyl)but-3-en-2-one may explore its potential in photopharmacology, where the nitro group's photoisomerization properties could be harnessed for light-activated therapeutics. Additionally, its application in covalent organic frameworks (COFs) represents an emerging area of investigation, particularly for gas storage and separation technologies. The compound's versatility ensures its continued relevance across multiple scientific disciplines.

In conclusion, 4-(4-bromo-2-nitrophenyl)but-3-en-2-one (CAS No. 1603859-14-8) stands as a multifaceted chemical entity with broad applicability in modern research. Its unique combination of functional groups enables diverse chemical transformations, making it invaluable for medicinal chemistry, materials science, and method development. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a key building block in scientific innovation.